Cas no 1210-43-1 (1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone)

1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone is a pyrazole derivative with a molecular formula of C₁₃H₁₄N₂O. This compound features a phenyl-substituted pyrazole core with methyl groups at the 3- and 5-positions and an acetyl functional group at the 4-position. Its structural characteristics make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, facilitating further functionalization. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties and versatility in synthetic applications underscore its utility in research and industrial processes.
1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone structure
1210-43-1 structure
Product Name:1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone
CAS No:1210-43-1
MF:C13H14N2O
MW:214.263062953949
MDL:MFCD00514548
CID:1085775
PubChem ID:607923
Update Time:2025-05-23

1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone
    • 1-(3,5-dimethyl-1-phenyl-1H-4-pyrazolyl)-1-ethanone
    • 1-(3,5-dimethyl-1-phenylpyrazol-4-yl)ethanone
    • 3,5-Dimethyl-1-phenyl-4-acetyl-pyrazol
    • 3,5-Dimethyl-4-acetyl-1-phenyl-pyrazol
    • 4-acetyl-3,5-dimethyl-1-phenylpyrazole
    • 1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone #
    • 1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
    • CHEMBL2137557
    • Z381353208
    • SMR000434376
    • BAA21043
    • EN300-55054
    • AKOS000271425
    • BBL010618
    • MFCD00514548
    • G28941
    • VS-02589
    • MLS000769662
    • SCHEMBL4130422
    • 1-Phenyl-3,5-dimethyl-4-acetyl pyrazole
    • 1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-ethanone
    • HMS2809P03
    • CS-0251520
    • Ethanone, 1-(3,5-dimethyl-1-phenylpyrazol-4-yl)-
    • 1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone, AldrichCPR
    • 1210-43-1
    • STK328152
    • DTXSID80345901
    • MDL： MFCD00514548
    • Inchi： 1S/C13H14N2O/c1-9-13(11(3)16)10(2)15(14-9)12-7-5-4-6-8-12/h4-8H,1-3H3
    • InChI Key： BYBPRELHKWHPLX-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C(C)=NN(C2C=CC=CC=2)C=1C

Computed Properties

  • Exact Mass: 214.11100
  • Monoisotopic Mass: 214.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 2.69170

1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB214492-1 g
1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone; 95%
 1210-43-1
1g
 €128.10 2023-05-20
TRC
B415648-50mg
1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone
 1210-43-1
50mg
 $ 50.00 2022-06-07
TRC
B415648-100mg
1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone
 1210-43-1
100mg
 $ 65.00 2022-06-07
TRC
B415648-500mg
1-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone
 1210-43-1
500mg
 $ 80.00 2022-06-07
Enamine
EN300-55054-0.05g
1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 1210-43-1 95.0%
0.05g
 $19.0 2025-03-21
Enamine
EN300-55054-0.1g
1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 1210-43-1 95.0%
0.1g
 $27.0 2025-03-21
Enamine
EN300-55054-0.25g
1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 1210-43-1 95.0%
0.25g
 $39.0 2025-03-21
Enamine
EN300-55054-0.5g
1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 1210-43-1 95.0%
0.5g
 $61.0 2025-03-21
Enamine
EN300-55054-1.0g
1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 1210-43-1 95.0%
1.0g
 $79.0 2025-03-21
Enamine
EN300-55054-2.5g
1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 1210-43-1 95.0%
2.5g
 $150.0 2025-03-21

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